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Compound of Interest

Compound Name: GNTI

Cat. No.: B1244356 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5'-Guanidinonaltrindole (GNTI) was not

located in the public domain. The following guidance is based on general safe laboratory

practices for handling potent, biologically active compounds and information gathered from

chemical supplier data and related safety documents. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for a formal risk assessment

before handling this substance.

5'-Guanidinonaltrindole (GNTI) is a highly potent and selective κ-opioid receptor antagonist

used in pharmacological research.[1] Due to its high potency, extreme care should be taken to

avoid exposure. The toxicological properties of GNTI have not been fully investigated, and

therefore, it should be handled as a hazardous compound.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

GNTI.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1244356?utm_src=pdf-interest
https://www.benchchem.com/product/b1244356?utm_src=pdf-body
https://www.benchchem.com/product/b1244356?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10822054/
https://www.benchchem.com/product/b1244356?utm_src=pdf-body
https://www.benchchem.com/product/b1244356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Equipment Specification

Eyes Safety Goggles or Face Shield
Must meet ANSI Z87.1 or

equivalent standards.

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised.

Body Laboratory Coat
A fully buttoned lab coat is

required.

Respiratory Respirator

An N95-rated respirator or

higher is recommended,

especially when handling the

solid form to prevent inhalation

of dust particles.

Operational Plan
Storage and Handling
Proper storage and handling are crucial to maintain the integrity of GNTI and ensure the safety

of laboratory personnel.

Aspect Procedure

Storage
Store at -20°C in a tightly sealed container,

protected from light and moisture.[2]

Handling

Handle in a designated area, such as a

chemical fume hood or a glove box, to minimize

exposure. Avoid the generation of dust when

working with the solid form.

Solution Preparation

When preparing solutions, add the solvent to the

GNTI powder slowly to avoid splashing. Ensure

adequate ventilation.
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Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Immediately evacuate the area and restrict access.

Inform Supervisor: Notify your supervisor and the laboratory safety officer.

Don Appropriate PPE: Before cleaning, put on the appropriate PPE, including a respirator,

double gloves, a lab coat, and eye protection.

Containment and Cleanup:

Solid Spills: Gently cover the spill with an absorbent material, such as vermiculite or sand,

to avoid raising dust. Carefully scoop the material into a labeled, sealed waste container.

Liquid Spills: Absorb the spill with an inert absorbent material (e.g., chemical absorbent

pads, vermiculite). Place the used absorbent material into a sealed, labeled waste

container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a

thorough rinse with water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional guidelines.

Disposal Plan
All GNTI waste, including unused product, contaminated lab supplies (e.g., pipette tips,

gloves), and spill cleanup materials, must be disposed of as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid GNTI Waste
Collect in a clearly labeled, sealed, and

puncture-proof container.

Liquid GNTI Waste
Collect in a sealed, labeled, and leak-proof

container. Do not pour down the drain.

Contaminated Materials

Double-bag all contaminated disposable

materials (gloves, wipes, etc.) in labeled

hazardous waste bags.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your

institution's EHS department for specific disposal protocols.

Visualized Workflow for Safe Handling of GNTI
The following diagram illustrates a logical workflow for safely handling GNTI in a laboratory

setting.
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Caption: A workflow diagram for the safe handling of GNTI.
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This document provides a foundational guide for handling GNTI. Always prioritize safety and

adhere to the specific protocols established by your institution. When in doubt, consult with

your designated safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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